Cas no 921556-67-4 (N-4-({2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide)
N-4-({2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS024630403
- N-[4-({2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}sulfamoyl)phenyl]butanamide
- N-(4-(N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)sulfamoyl)phenyl)butyramide
- 921556-67-4
- N-[4-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethylsulfamoyl]phenyl]butanamide
- F2237-0403
- Butanamide, N-[4-[[[2-[3-(4-ethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]amino]sulfonyl]phenyl]-
- N-4-({2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide
-
- Inchi: 1S/C24H28N4O5S/c1-3-5-23(29)26-19-8-12-21(13-9-19)34(31,32)25-16-17-28-24(30)15-14-22(27-28)18-6-10-20(11-7-18)33-4-2/h6-15,25H,3-5,16-17H2,1-2H3,(H,26,29)
- InChI Key: DZCNIPXKWZXUKL-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)NC(CCC)=O)(NCCN1C(C=CC(C2C=CC(=CC=2)OCC)=N1)=O)(=O)=O
Computed Properties
- Exact Mass: 484.17804118g/mol
- Monoisotopic Mass: 484.17804118g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 851
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 126Ų
N-4-({2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2237-0403-2μmol |
N-[4-({2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}sulfamoyl)phenyl]butanamide |
921556-67-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2237-0403-5μmol |
N-[4-({2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}sulfamoyl)phenyl]butanamide |
921556-67-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2237-0403-10μmol |
N-[4-({2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}sulfamoyl)phenyl]butanamide |
921556-67-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2237-0403-20μmol |
N-[4-({2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}sulfamoyl)phenyl]butanamide |
921556-67-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2237-0403-1mg |
N-[4-({2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}sulfamoyl)phenyl]butanamide |
921556-67-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2237-0403-2mg |
N-[4-({2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}sulfamoyl)phenyl]butanamide |
921556-67-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2237-0403-3mg |
N-[4-({2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}sulfamoyl)phenyl]butanamide |
921556-67-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2237-0403-4mg |
N-[4-({2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}sulfamoyl)phenyl]butanamide |
921556-67-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2237-0403-5mg |
N-[4-({2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}sulfamoyl)phenyl]butanamide |
921556-67-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2237-0403-10mg |
N-[4-({2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}sulfamoyl)phenyl]butanamide |
921556-67-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-4-({2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
Additional information on N-4-({2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide
Exploring the Potential of CAS No. 921556-67-4: N-Sulfamoyl Phenylbutanamide
The compound with CAS No. 921556-67-4, known as N-sulfamoyl phenylbutanamide, has recently garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug delivery systems and advanced materials science. This compound, characterized by its complex molecular architecture, is composed of a sulfamoyl group attached to a phenyl ring, further linked to a butanamide moiety. The presence of the sulfamoyl group introduces interesting electronic and steric properties, making it a promising candidate for various chemical modifications and functionalizations.
Recent studies have highlighted the importance of sulfamoyl-containing compounds in enhancing the bioavailability and stability of pharmaceutical agents. For instance, researchers have demonstrated that the incorporation of sulfamoyl groups can significantly improve the solubility and permeability of drug molecules, thereby optimizing their therapeutic efficacy. In this context, N-sulfamoyl phenylbutanamide has shown potential as a versatile scaffold for designing novel bioactive molecules with enhanced pharmacokinetic profiles.
Moreover, the phenylbutanamide moiety in this compound plays a crucial role in modulating its physical and chemical properties. The phenyl ring provides aromatic stability, while the butanamide group introduces flexibility and hydrogen bonding capabilities. These features make N-sulfamoyl phenylbutanamide an ideal candidate for applications in polymer chemistry, where such functionalities can be exploited to develop advanced materials with tailored mechanical and thermal properties.
From a synthetic perspective, the construction of N-sulfamoyl phenylbutanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. The key steps include the formation of the sulfamoyl group via nucleophilic substitution reactions and subsequent coupling with the phenylbutanamide moiety through amide bond formation. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and enantioselectivity in these reactions, paving the way for large-scale production of this compound.
In terms of applications, N-sulfamoyl phenylbutanamide has been explored as a building block for constructing bio-inspired materials, such as self-healing polymers and stimuli-responsive hydrogels. Its ability to undergo reversible covalent bond formation under specific conditions makes it particularly suitable for these applications. For example, studies have shown that incorporating this compound into hydrogel networks can enhance their mechanical strength and responsiveness to external stimuli like temperature or pH changes.
Beyond its material science applications, N-sulfamoyl phenylbutanamide has also been investigated for its potential in medicinal chemistry. Researchers have reported that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead molecule for anti-inflammatory drug development. Further optimization through structure-based drug design is expected to enhance its potency and selectivity.
Looking ahead, the continued exploration of N-sulfamoyl phenylbutanamide is likely to uncover new avenues for its utilization across diverse fields. Its unique combination of functional groups positions it as a valuable tool for addressing challenges in drug delivery, material science, and beyond. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both fundamental and applied sciences.
921556-67-4 (N-4-({2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)